Cas no 89846-89-9 ( )

• Product Name: &nbsp
• CAS No: 89846-89-9
• MF: C₉H₁₀N₂O₄S₂
• MW: 274.316699504852
• CID: 993887
• PubChem ID: 262733
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2,4-dinitro-1-(propan-2-yldisulfanyl)benzene
• NSC96670
• NSC-96670
• DTXSID60294443
• NCIOpen2_007247
• 89846-89-9
•  

• Inchi： 1S/C9H10N2O4S2/c1-6(2)16-17-9-4-3-7(10(12)13)5-8(9)11(14)15/h3-6H,1-2H3
• InChI Key： NIHIVDGWEUZCEL-UHFFFAOYSA-N
• SMILES： S(C(C)C)SC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.008
• Monoisotopic Mass: 274.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 383.4°C at 760 mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.635
• PSA: 142.24000
• LogP: 4.69810